Cas no 1333851-81-2 (1-(2-Bromo-5-fluorobenzyl)imidazole)

• Product Name: 1-(2-Bromo-5-fluorobenzyl)imidazole
• CAS No: 1333851-81-2
• MF: C₁₀H₈BrFN₂
• MW: 255.086324691772
• MDL: MFCD18375493
• CID: 5158966
• Update Time: 2025-05-26

1-(2-Bromo-5-fluorobenzyl)imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-5-fluorobenzyl)imidazole
• 1-(2-Bromo-5-fluorobenzyl)-1H-imidazole
• 1-[(2-bromo-5-fluorophenyl)methyl]-1H-imidazole
• 1-[(2-bromo-5-fluorophenyl)methyl]imidazole

• MDL： MFCD18375493
• Inchi： 1S/C10H8BrFN2/c11-10-2-1-9(12)5-8(10)6-14-4-3-13-7-14/h1-5,7H,6H2
• InChI Key： TXOVKEIYBSHLFR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CN1C=NC=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8

Additional information on 1-(2-Bromo-5-fluorobenzyl)imidazole

1-(2-Bromo-5-Fluorobenzyl)Imidazole: A Comprehensive Overview

The compound with CAS No. 1333851-81-2, commonly referred to as 1-(2-Bromo-5-fluorobenzyl)imidazole, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines the imidazole ring—a five-membered aromatic heterocycle with two nitrogen atoms—with a substituted benzyl group. The presence of bromine and fluorine substituents on the benzene ring introduces additional electronic and steric effects, making this compound a versatile building block for various applications.

1-(2-Bromo-5-fluorobenzyl)imidazole has been extensively studied for its potential in drug discovery. Recent research has highlighted its role as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions. The imidazole moiety is known for its ability to act as a hydrogen bond donor and acceptor, which enhances its bioavailability and binding affinity to biological targets. The bromine and fluorine substituents further modulate the electronic properties of the molecule, making it a promising candidate for tuning pharmacokinetic profiles.

In addition to its pharmaceutical applications, 1-(2-Bromo-5-fluorobenzyl)imidazole has also found utility in materials science. Its ability to form coordination complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and other functional materials. Recent studies have demonstrated that this compound can serve as a versatile ligand for constructing porous materials with high surface area and selective gas adsorption capabilities. These properties make it a valuable component in the development of advanced materials for energy storage and environmental remediation.

The synthesis of 1-(2-Bromo-5-fluorobenzyl)imidazole typically involves a multi-step process that begins with the preparation of the substituted benzyl bromide. This is followed by nucleophilic substitution or coupling reactions to introduce the imidazole ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have facilitated large-scale production of the compound for both academic research and industrial applications.

From a structural perspective, 1-(2-Bromo-5-fluorobenzyl)imidazole exhibits interesting photophysical properties due to the conjugation between the imidazole ring and the aromatic benzene moiety. This makes it a potential candidate for applications in optoelectronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its use as an emissive layer material in organic light-emitting diodes (OLEDs), where its high quantum yield and thermal stability are advantageous.

Furthermore, 1-(2-Bromo-5-fluorobenzyl)imidazole has been investigated for its role in catalysis. The presence of electron-withdrawing groups (bromine and fluorine) on the benzene ring enhances the acidity of the imidazole nitrogen, making it an effective catalyst for various organic transformations. Recent studies have demonstrated its utility in asymmetric catalysis, where it facilitates enantioselective reactions with high efficiency.

In conclusion, 1-(2-Bromo-5-fluorobenzyl)imidazole is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.